Cas no 4432-72-8 (5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-)
4432-72-8 structure
Product Name:5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-
5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-
- (5,14:8,11)-Diethanobenzocyclododecane,6,7,12,13-tetrahydro-
- AC1L3CDM
- DTXSID60196135
- 4432-72-8
- (5,14:8,11)-Diethanobenzocyclododecane, 6,7,12,13-tetrahydro-
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- Inchi: 1S/C20H18/c1-2-4-20-18-12-10-16-7-5-15(6-8-16)9-11-17(13-14-18)19(20)3-1/h1-8,13-14H,9-12H2
- InChI Key: FHFKSHQXWRHMDT-UHFFFAOYSA-N
- SMILES: C12=CC=C(C3C=CC=CC1=3)CCC1C=CC(=CC=1)CC2
Computed Properties
- Exact Mass: 258.14094
- Monoisotopic Mass: 258.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.096
- Boiling Point: 414.4°Cat760mmHg
- Flash Point: 198.3°C
- Refractive Index: 1.645
- PSA: 0
5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
4432-72-8 (5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-) Related Products
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